Cas no 4883-67-4 (2-Nitro-cyclohexanone)

• Product Name: 2-Nitro-cyclohexanone
• CAS No: 4883-67-4
• MF: C₆H₉NO₃
• MW: 143.140561819077
• CID: 326167
• PubChem ID: 521241
• Update Time: 2025-06-08

2-Nitro-cyclohexanone Chemical and Physical Properties

Names and Identifiers

• 2-Nitrocyclohexanone
• 2-nitrocyclohexan-1-one
• 2-NITRO-CYCLOHEXANONE
• Cyclohexanone, 2-nitro-
• 2-nitro-cyclohexan-1-one
• 2-Nitro-cyclohexanon
• Cyclohexanone,2-nitro
• BS-22944
• CS-0214598
• nitrocyclohexanone
• AT32660
• FT-0774566
• SCHEMBL2159399
• 2-Nitrocyclohexanone, 99%
• DTXSID50334589
• EN300-182603
• J-510175
• MFCD00001627
• AKOS005137917
• 4883-67-4
• .alpha.-Nitrocyclohexanone
• 2-Nitro-cyclohexanone

• MDL： MFCD00001627
• Inchi： 1S/C6H9NO3/c8-6-4-2-1-3-5(6)7(9)10/h5H,1-4H2
• InChI Key： SZNILIWUUKKNPE-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1[N+](=O)[O-]

Computed Properties

• Exact Mass: 143.05800
• Monoisotopic Mass: 143.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.9
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 39-43 °C (lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• PSA: 62.89000
• LogP: 1.29800
• Solubility: Not determined

2-Nitro-cyclohexanone Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： S26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 2-Nitro-cyclohexanone

2-Nitro-cyclohexanone (CAS No. 4883-67-4): An Overview of Its Properties, Applications, and Recent Research

2-Nitro-cyclohexanone (CAS No. 4883-67-4) is a cyclic ketone with a nitro group attached to the cyclohexane ring. This compound has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science due to its unique chemical structure and potential applications. In this comprehensive overview, we will delve into the properties, synthesis methods, and recent research advancements of 2-Nitro-cyclohexanone.

Chemical Structure and Properties

2-Nitro-cyclohexanone has the molecular formula C₆H₉NO₃. The presence of the nitro group imparts significant electronic and steric effects to the molecule, making it highly reactive in various chemical transformations. The compound is a colorless liquid at room temperature with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water.

The physical properties of 2-Nitro-cyclohexanone include a boiling point of approximately 175°C and a melting point of around -30°C. Its density is about 1.19 g/cm³ at 20°C. The compound's reactivity is primarily attributed to the nitro group, which can participate in various chemical reactions such as reduction, substitution, and addition reactions.

Synthesis Methods

The synthesis of 2-Nitro-cyclohexanone can be achieved through several routes, each with its advantages and limitations. One common method involves the nitration of cyclohexanone using a mixture of nitric acid and sulfuric acid. This reaction proceeds via electrophilic aromatic substitution, where the nitronium ion (NO₂⁺) acts as the electrophile and attacks the cyclohexanone ring.

An alternative approach involves the oxidation of 2-nitrocyclohexanol using an oxidizing agent such as potassium permanganate or sodium hypochlorite. This method provides a more controlled synthesis process and can yield higher purity products. Recent advancements in green chemistry have also led to the development of environmentally friendly methods for synthesizing 2-Nitro-cyclohexanone, such as using catalytic systems that minimize waste generation.

Applications in Pharmaceuticals and Materials Science

2-Nitro-cyclohexanone has found applications in various fields due to its unique chemical properties. In pharmaceuticals, it serves as an intermediate in the synthesis of several drugs, including anti-inflammatory agents and analgesics. The compound's reactivity makes it a valuable building block for constructing complex molecules with therapeutic potential.

In materials science, 2-Nitro-cyclohexanone is used as a precursor for synthesizing functional polymers and coatings. Its ability to undergo controlled polymerization reactions allows for the creation of materials with tailored properties, such as enhanced mechanical strength and improved thermal stability.

Recent Research Advancements

The ongoing research on 2-Nitro-cyclohexanone has led to several exciting discoveries that expand its potential applications. For instance, recent studies have explored its use in developing novel catalysts for asymmetric synthesis. The chiral derivatives of 2-Nitro-cyclohexanone have shown promise in promoting enantioselective reactions, which are crucial for producing optically active compounds used in pharmaceuticals.

In another study, researchers investigated the photochemical properties of 2-Nitro-cyclohexanone. They found that the compound exhibits interesting photoreactive behavior under UV light exposure, making it a potential candidate for photoresponsive materials used in optoelectronics and phototherapy applications.

Beyond these specific applications, there is growing interest in exploring the biological activities of 2-Nitro-cyclohexanone. Preliminary studies suggest that it may have antimicrobial properties against certain bacteria and fungi. Further research is needed to elucidate its mechanisms of action and potential therapeutic uses.

Safety Considerations and Handling Guidelines

Safety is paramount when handling any chemical compound, including 2-Nitro-cyclohexanone. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. It is recommended to use personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound.

Note: Always refer to material safety data sheets (MSDS) for detailed safety information specific to your laboratory environment.